Urea, 3-(4-antipyrinyl)-1-cyclohexyl-2-thio-

• IUPAC Name: 1-cyclohexyl-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)thiourea
• InChI: InChI=1S/C18H24N4OS/c1-13-16(20-18(24)19-14-9-5-3-6-10-14)17(23)22(21(13)2)15-11-7-4-8-12-15/h4,7-8,11-12,14H,3,5-6,9-10H2,1-2H3,(H2,19,20,24)
• InChI Key: VDYXFDIIMXPTKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)NC3CCCCC3
• Molecular Formula: C18H24N4OS
• DSSTOX Substance ID: DTXSID60224967
• Molecular Weight: 344.5 g/mol
• CAS RN: 74051-60-8

Description

The compound you’re asking about seems to be a derivative of urea and antipyrine. Urea is a common organic compound with the formula (NH2)2CO, and it’s a waste product produced by the body after metabolizing protein. Antipyrine is an analgesic and antipyretic compound.

Synthesis Analysis

Antipyrine derivatives can be synthesized from the condensation of a primary amine with a carbonyl group. For instance, Schiff bases, which are a class of organic compounds synthesized from the condensation of primary amines with carbonyl groups, have been used to create antipyrine derivatives.

Molecular Structure Analysis

The molecular structure of antipyrine derivatives can be characterized by various techniques such as single-crystal X-ray diffraction and density functional theory (DFT) method.

Chemical Reactions Analysis

Antipyrine derivatives can undergo various chemical reactions. For example, the coupling reaction of 4-antipyrinyl diazonium chloride with cyanoacetanilide in ethanol buffered with sodium acetate gives an antipyrinyl hydrazone derivative.

Physical And Chemical Properties Analysis

The physical and chemical properties of antipyrine derivatives can be characterized by techniques such as elemental analysis, electrical conductance in non-aqueous solvents, infrared and electronic spectra, and thermogravimetry.

Mechanism of Action

Target of Action

It is known that antipyrine, a component of the compound, acts primarily in the central nervous system (cns) . It increases the pain threshold by inhibiting cyclooxygenase enzymes (COX-1, COX-2, and COX-3) involved in prostaglandin synthesis .

Mode of Action

Antipyrine, a related compound, is thought to act primarily in the cns, increasing the pain threshold by inhibiting both isoforms of cyclooxygenase, cox-1, cox-2, and cox-3 enzymes involved in prostaglandin (pg) synthesis .

Biochemical Pathways

Given the known action of antipyrine, it can be inferred that the compound may influence the prostaglandin synthesis pathway .

Result of Action

Based on the known effects of antipyrine, it can be inferred that the compound may have analgesic and antipyretic effects .

Future Directions

The synthesis and study of antipyrine derivatives continue to be an active area of research due to their potential applications in medicinal chemistry. Future research may focus on synthesizing new derivatives and studying their properties and biological activities.